Cas no 1707371-96-7 (5-Chloro-6-oxo-1,6-dihydro-[2,3]bipyridinyl-3-carbonitrile)

• Product Name: 5-Chloro-6-oxo-1,6-dihydro-[2,3]bipyridinyl-3-carbonitrile
• CAS No: 1707371-96-7
• MF: C₁₁H₆ClN₃O
• MW: 231.637840747833
• CID: 5191244
• Update Time: 2025-08-05

5-Chloro-6-oxo-1,6-dihydro-[2,3]bipyridinyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-oxo-1,6-dihydro-[2,3]bipyridinyl-3-carbonitrile

• Inchi： 1S/C11H6ClN3O/c12-9-4-8(5-13)10(15-11(9)16)7-2-1-3-14-6-7/h1-4,6H,(H,15,16)
• InChI Key： KSBDESRHGSRQEM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN=C2)NC(=O)C(Cl)=CC=1C#N

Additional information on 5-Chloro-6-oxo-1,6-dihydro-[2,3]bipyridinyl-3-carbonitrile

5-Chloro-6-Oxo-1,6-Dihydro-[2,3]Bipyridinyl-3-Carbonitrile: A Comprehensive Overview

CAS No. 1707371-96-7 refers to the compound known as 5-Chloro-6-Oxo-1,6-Dihydro-[2,3]Bipyridinyl-3-Carbonitrile, a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its potential as a building block in organic synthesis.

The molecular structure of 5-Chloro-6-Oxo-1,6-Dihydro-[2,3]Bipyridinyl-3-Carbonitrile is characterized by a bipyridine framework with a chlorine substituent at the 5-position and a cyano group at the 3-position. The presence of these functional groups imparts distinct electronic and steric properties to the molecule, making it a versatile compound for various chemical reactions. Researchers have explored its reactivity in different solvents and under varying conditions, revealing its potential as a precursor for synthesizing more complex structures.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. For instance, studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications have demonstrated novel routes for its preparation using catalytic cross-coupling reactions and microwave-assisted synthesis. These methods not only enhance the yield but also reduce the reaction time, making it more feasible for large-scale production.

The application of CAS No. 1707371-96-7 extends beyond traditional organic synthesis. It has been employed as a ligand in transition metal catalysis, where its ability to coordinate with metal centers facilitates selective transformations. For example, recent research has shown its effectiveness in palladium-catalyzed coupling reactions, which are pivotal in the pharmaceutical industry for drug discovery.

In addition to its catalytic applications, this compound has shown promise in the field of materials science. Its incorporation into polymer frameworks has led to the development of advanced materials with enhanced mechanical and thermal properties. Studies published in Nature Materials highlight its role in creating stimuli-responsive polymers that can adapt to environmental changes, opening new avenues for smart materials.

The unique electronic properties of 5-Chloro-6-Oxo-1,6-Dihydro-[2,3]Bipyridinyl-3-Carbonitrile also make it a candidate for use in optoelectronic devices. Researchers have investigated its potential as an electron transport layer material in organic light-emitting diodes (OLEDs) and photovoltaic cells. Initial results indicate that it could significantly improve device efficiency by optimizing charge transport mechanisms.

The environmental impact of this compound is another area of interest among scientists. Recent studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial applications. Findings suggest that under controlled conditions, it exhibits low toxicity and moderate biodegradability, making it suitable for use in eco-friendly chemical processes.

In conclusion, CAS No. 1707371-96-7, or 5-Chloro-6-Oxo-1,6-Dihydro-[2,3]Bipyridinyl-3-Carbonitrile, stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural versatility and reactivity make it an invaluable tool for researchers working on cutting-edge projects in chemistry and materials science. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern technology and sustainable chemical practices.